3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride
Overview
Description
3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride, also known as FBAS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. FBAS is a sulfonyl fluoride derivative that has been synthesized using various methods.
Scientific Research Applications
3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride has been extensively studied for its potential use in medicinal chemistry. It has been shown to inhibit the activity of various enzymes, including proteases, esterases, and lipases. 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride has also been found to inhibit the growth of cancer cells and bacteria.
Mechanism of Action
3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride works by irreversibly binding to the active site of enzymes, forming a covalent bond with the nucleophilic residue. This results in the inhibition of enzyme activity. 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride has been found to be a potent inhibitor of serine hydrolases, which are enzymes involved in various physiological processes, including lipid metabolism, signal transduction, and inflammation.
Biochemical and Physiological Effects
3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride has been shown to have significant biochemical and physiological effects. Inhibition of serine hydrolases by 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride has been linked to the regulation of lipid metabolism, inflammation, and cancer cell growth. 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride has also been found to have antibacterial properties, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride in lab experiments is its high potency as an enzyme inhibitor. This makes it an ideal candidate for studying the role of enzymes in various physiological processes. However, 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride has some limitations, including its low solubility in water and its potential for non-specific binding to proteins.
Future Directions
3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride has shown significant potential for use in medicinal chemistry, particularly in the development of new drugs for the treatment of cancer and bacterial infections. Future research should focus on the optimization of 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride synthesis methods, the identification of new targets for 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride inhibition, and the development of more potent and selective 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride derivatives. Additionally, the potential for 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride to be used in combination with other drugs should be explored.
Conclusion
In conclusion, 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride is a sulfonyl fluoride derivative that has shown significant potential for use in medicinal chemistry. Its high potency as an enzyme inhibitor makes it an ideal candidate for studying the role of enzymes in various physiological processes. Future research should focus on the optimization of 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride synthesis methods, the identification of new targets for 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride inhibition, and the development of more potent and selective 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride derivatives.
Synthesis Methods
3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride can be synthesized using various methods, including the reaction of 3-(4-fluorobenzoyl)azetidine with sulfonyl fluoride or the reaction of 3-(4-fluorobenzoyl)azetidine with chlorosulfonyl isocyanate. The latter method is more efficient and yields higher purity 3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride.
properties
IUPAC Name |
3-(4-fluorobenzoyl)azetidine-1-sulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2NO3S/c11-9-3-1-7(2-4-9)10(14)8-5-13(6-8)17(12,15)16/h1-4,8H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPFGBCRPOZWBSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)F)C(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F2NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Fluorobenzoyl)azetidine-1-sulfonyl fluoride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 3-carbamoyl-2-(3-phenylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2428375.png)
![(Z)-ethyl 4-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoate](/img/structure/B2428376.png)
![2-[4-(3-Nitropyridin-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B2428379.png)
![3-phenylsulfanyl-N-[3-(3-phenylsulfanylpropanoylamino)naphthalen-2-yl]propanamide](/img/structure/B2428381.png)
![Methyl 2-[4-cyano-5-(dimethylamino)-1,3-oxazol-2-yl]acetate](/img/structure/B2428382.png)
![Tert-butyl 4-[imino(methyl)oxo-lambda6-sulfanyl]piperidine-1-carboxylate](/img/structure/B2428386.png)
![1-ethyl-N-(2-methylbenzo[d]thiazol-6-yl)-1H-pyrazole-3-carboxamide](/img/structure/B2428388.png)
![N-(4-chlorobenzyl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2428392.png)
![N-mesityl-2-(3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide](/img/structure/B2428395.png)
![2-[Bromo(difluoro)methyl]cyclobutan-1-one](/img/structure/B2428396.png)